Cas no 223562-47-8 (Benzenamine,4-(1-propyn-1-yl)-)

• Product Name: Benzenamine,4-(1-propyn-1-yl)-
• CAS No: 223562-47-8
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 244577
• PubChem ID: 45079153
• Update Time: 2025-04-19

Benzenamine,4-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(1-propyn-1-yl)-
• 4-prop-1-ynylaniline
• 4-Prop-1-ynylbenzenamine
• Benzenamine,4-(1-propynyl)- (9CI)
• DTXSID10663660
• Benzenamine,4-(1-propynyl)-(9ci)
• XEYHJKINFQTLRC-UHFFFAOYSA-N
• 223562-47-8
• 4-prop-1-ynylphenylamine
• SCHEMBL3122121
• AKOS006342556
• 4-(1-propynyl)benzenamine
• 4-(Prop-1-yn-1-yl)aniline

• Inchi： 1S/C9H9N/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,10H2,1H3
• InChI Key： XEYHJKINFQTLRC-UHFFFAOYSA-N
• SMILES： NC1C=CC(C#CC)=CC=1

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26A^2

Experimental Properties

• PSA: 26.02